3-Pyridinecarbonyl chloride, 6-(2,2,2-trifluoroethoxy)-

• Molecular Formula: C8H5ClF3NO2
• Molecular Weight: 239.58 g/mol
• IUPAC Name: 6-(2,2,2-trifluoroethoxy)pyridine-3-carbonyl chloride
• InChI: InChI=1S/C8H5ClF3NO2/c9-7(14)5-1-2-6(13-3-5)15-4-8(10,11)12/h1-3H,4H2
• InChI Key: IMVIGVLPTPRMRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1C(=O)Cl)OCC(F)(F)F

Description

3-Pyridinecarbonyl chloride, 6-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C8H5ClF3NO2 and its molecular weight is 239.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 6-(2,2,2-trifluoro-ethoxy)-nicotinic acid (100 mg, 0.45 mmol) was added DCE (5 mL) and oxalyl chloride (60 ul, 0.68 mmol) under an atmosphere of nitrogen. The mixture was stirred at rt for 1.5 h then heated at 80 C for 2 h and after cooling to room temperature, evaporated to give the title compound as a pale yellow oil (110 mg, 100%). Method C HPLC-MS (in MeOH, identifying the methyl ester): MH+ requires m/z=236. Found: m/z=236, Rt=1.41 min (95%).